Cas no 2137615-54-2 (5-(3-Bromo-5-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-(3-Bromo-5-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2137615-54-2
• MF: C₁₀H₁₁BrFN₃
• MW: 272.116844415665
• CID: 5950480
• PubChem ID: 165451601
• Update Time: 2025-05-20

5-(3-Bromo-5-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2137615-54-2
• EN300-743231
• 5-(3-bromo-5-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine
• 5-(3-Bromo-5-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C10H11BrFN3/c11-8-4-15-5-9(12)10(8)6-1-7(13)3-14-2-6/h1,4-5,7,14H,2-3,13H2
• InChI Key： IPUXOGLLLLXMOF-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1C1=CC(CNC1)N)F

Computed Properties

• Exact Mass: 271.01204g/mol
• Monoisotopic Mass: 271.01204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-(3-Bromo-5-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine

Introduction to 5-(3-Bromo-5-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137615-54-2)

5-(3-Bromo-5-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine, identified by its CAS number 2137615-54-2, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential applications in drug discovery and development. The presence of both bromo and fluoro substituents on the pyridine ring, combined with the tetrahydropyridine core, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound’s chemical structure consists of a pyridine ring substituted at the 3-position with a bromine atom and at the 5-position with a fluorine atom. The nitrogen-containing tetrahydropyridine moiety at the 1-position introduces basicity, which is often exploited in designing kinase inhibitors or other enzyme-targeting molecules. This structural motif is particularly relevant in the context of contemporary drug design, where multivalent interactions and specific hydrogen bonding patterns are crucial for achieving high affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. The 5-(3-Bromo-5-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine scaffold has been investigated for its potential as a ligand in fragment-based drug design (FBDD). By leveraging virtual screening techniques, scientists have identified this compound as a promising candidate for further optimization against targets such as protein kinases, which are implicated in various diseases including cancer.

In particular, the bromo and fluoro substituents play critical roles in modulating the electronic properties of the molecule. These halogen atoms can engage in halogen bonding interactions with complementary sites on biological targets, enhancing binding affinity. Halogen bonding has emerged as a powerful tool in medicinal chemistry due to its directional nature and ability to fine-tune molecular interactions. The incorporation of such elements into drug candidates has led to several successful marketed drugs that utilize halogen-mediated interactions to improve pharmacological properties.

The tetrahydropyridine core is another key feature that contributes to the compound’s potential utility. This saturated heterocycle is commonly found in bioactive molecules due to its ability to adopt favorable conformations that fit into binding pockets of enzymes and receptors. The nitrogen atom in the tetrahydropyridine ring can form hydrogen bonds with polar residues in the target protein, further stabilizing the interaction. Such structural elements are often prioritized during lead optimization campaigns due to their proven success in improving drug-like properties.

Current research efforts are focused on expanding the chemical space explored by this class of compounds. By systematically varying substituents on the pyridine ring and the tetrahydropyridine moiety, chemists aim to identify novel analogs with enhanced potency and selectivity. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) are being employed to accelerate this process. The 5-(3-Bromo-5-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine structure serves as a valuable starting point for these investigations.

The pharmacokinetic profile of a compound is another critical factor that influences its progression through drug development pipelines. The presence of both lipophilic (bromo) and hydrophilic (fluoro) elements suggests that this molecule may exhibit balanced solubility properties, which could be advantageous for oral bioavailability. Computational tools are increasingly used to predict pharmacokinetic parameters early in the discovery process, allowing for rapid elimination of candidates that are unlikely to meet therapeutic requirements.

Moreover, green chemistry principles are being integrated into synthetic strategies for producing these compounds on a larger scale. Efficient synthetic routes that minimize waste and utilize sustainable reagents are essential for both economic and environmental reasons. Recent publications highlight advances in catalytic methods that enable selective functionalization of heterocyclic scaffolds like tetrahydropyridine, making it more feasible to access complex derivatives without excessive purification steps.

The role of fluorinated pyridines in medicinal chemistry cannot be overstated. These motifs have been extensively studied due to their ability to modulate metabolic stability and binding affinity. The electron-withdrawing nature of fluorine can enhance interactions with positively charged residues in biological targets, while also influencing rotational freedom around adjacent bonds. Such effects make fluorinated pyridines valuable tools for tuning pharmacological profiles.

In conclusion,5-(3-Bromo-5-fluoropyridin-4-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137615-54-2) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—combining halogenated pyridine rings with a basic tetrahydropyridine moiety—make it an attractive scaffold for designing next-generation therapeutics. As computational methods continue to evolve and synthetic techniques become more efficient,this molecule is poised to play a pivotal role in future drug discovery efforts across multiple therapeutic areas.